Cas no 1016731-81-9 (N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide)

• Product Name: N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide
• CAS No: 1016731-81-9
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4566997
• Update Time: 2025-10-30

N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, N-hydroxy-3-(3-pyridinylmethoxy)-
• N'-Hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide
• N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide

• Inchi： 1S/C13H13N3O2/c14-13(16-17)11-4-1-5-12(7-11)18-9-10-3-2-6-15-8-10/h1-8,17H,9H2,(H2,14,16)
• InChI Key： NURLUQNEUQVVSN-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=CC(OCC2=CC=CN=C2)=C1

Computed Properties

• Exact Mass: 243.100777g/mol
• Monoisotopic Mass: 243.100777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 243.26g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 80.7Ų

N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide

Introduction to N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide (CAS No. 1016731-81-9)

N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 1016731-81-9, this molecule represents a unique structural framework that combines a benzene ring, a pyridine moiety, and an imidamide functional group, all of which contribute to its potential biological activity. The presence of both hydroxyl and methoxy substituents further enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery and development.

The compound's structural features are particularly intriguing from a chemical biology perspective. The benzene ring serves as a core scaffold, providing stability and aromaticity, while the pyridine substituent introduces hydrogen bonding capabilities and electronic properties that can interact with biological targets. The imidamide group is known for its role in various bioactive molecules, often participating in hydrogen bonding interactions with proteins and nucleic acids. Together, these structural elements create a molecule with the potential to modulate biological pathways in a targeted manner.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The hydroxyl group, in particular, has been identified as a key pharmacophore that can engage in polar interactions with biological macromolecules, enhancing binding affinity.

In vitro experiments have begun to elucidate the pharmacological profile of N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide. Initial screenings have shown promising results in reducing pro-inflammatory cytokine production in cell culture models, indicating potential therapeutic utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that the compound may inhibit the activity of kinases associated with tumor growth, making it an attractive candidate for oncology research.

The synthesis of N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide presents both challenges and opportunities for chemists. The multi-step synthesis involves key transformations such as nucleophilic aromatic substitution, condensation reactions, and functional group modifications. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural versatility.

The role of N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide in drug development is further supported by its solubility characteristics and metabolic stability. These properties are critical for ensuring adequate bioavailability and pharmacokinetic profiles in vivo. Researchers are exploring various formulation strategies to optimize the delivery of this compound, including prodrug approaches and nanotechnology-based delivery systems.

As interest in targeted therapies continues to grow, N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide represents a valuable asset in the pharmaceutical pipeline. Its unique structural features and demonstrated biological activity make it a compelling candidate for further preclinical and clinical investigations. Collaborative efforts between synthetic chemists, biochemists, and medicinal biologists will be essential to fully realize its therapeutic potential.

The future of N'-hydroxy-3-(pyridin-3-ylmethoxy)benzene-1-carboximidamide lies in interdisciplinary research that bridges chemistry with biology and medicine. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery of novel therapeutic agents derived from this compound. Additionally, exploring its derivatives may uncover even more potent and selective pharmacological activities.

In conclusion,N'-hydroxy-3-(pyridin-3-yli methoxy)benzene - 1 - carboximidamide (CAS No. 1016731 - 81 - 9) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and demonstrated biological activity positions it as a promising candidate for further research aimed at developing new treatments for various diseases.